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Compound of Interest

Compound Name: Copper neodecanoate

Cat. No.: B1604531 Get Quote

Copper (II) neodecanoate is an organometallic compound that has garnered significant interest

across diverse scientific and industrial domains, from the synthesis of conductive materials to

its role as a versatile catalyst in organic chemistry.[1][2] As a copper (II) salt of neodecanoic

acid—a branched-chain C10 carboxylic acid—its structure features a central copper ion

coordinated by two neodecanoate ligands.[1][3] This unique molecular architecture, particularly

the bulky, hydrophobic neodecanoate chains, imparts critical physical properties that dictate its

functionality and application.

The branched nature of the neodecanoate ligand enhances the compound's solubility in

nonpolar organic solvents, a crucial feature for its use in creating homogenous reaction media

and formulating high-quality inks for printed electronics.[1][3] Furthermore, its thermal

decomposition characteristics are pivotal for its application as a precursor in manufacturing

conductive copper films and nanoparticles at relatively low temperatures.[3]

This guide provides a comprehensive overview of the core physical properties of copper
neodecanoate, details the experimental methodologies used for their characterization, and

explains the scientific rationale behind these analytical choices. The objective is to equip

researchers and professionals with the foundational knowledge required to effectively utilize

this compound in their work.

Core Physicochemical Properties
The physical characteristics of copper neodecanoate are fundamental to its handling,

processing, and performance. The following table summarizes its key quantitative properties as
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reported in the literature.

Property Value Source(s)

Chemical Formula C₂₀H₃₈CuO₄ [1][3][4][5]

Molecular Weight 406.03 - 406.1 g/mol [1][2][3][5]

Appearance
Dark green liquid or blue-green

solid
[1][2][4]

Density (liquid form) ~0.95 g/cm³ [1]

Boiling Point

265.6 °C at 760 mmHg

(Solvent-free); 110 °C

(Solvent-dependent)

[1][2][4][6]

Melting Point
Not applicable; decomposes

prior to melting
[1][3]

Decomposition Temp. Onset ~220 °C [1][3]

Flash Point 121.3 °C [4][6][7]

Solubility
Miscible in toluene, xylene;

Insoluble in water
[1][2]

CAS Registry Numbers 50315-14-5, 68084-48-0 [1][3][5]

Structural Characterization and Its Implications
The molecular structure of copper neodecanoate is central to its physical properties. The

compound consists of a copper (II) ion chelated by two bidentate neodecanoate anions. This

coordination typically results in a square planar or distorted octahedral geometry around the

copper center, a common arrangement for copper carboxylate complexes.[1] The long,

branched alkyl chains of the neodecanoate ligands create a sterically hindered and

hydrophobic exterior, which is directly responsible for its high solubility in organic media and its

utility in solution-based processes.
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TGA Workflow

Start: Sample Weighing (5-10 mg)

Place Sample in TGA

Purge with N₂ or H₂/Ar Gas

Heat from 30°C to 500°C
@ 10°C/min

Analyze Weight vs. Temp Data

End: Determine T_onset

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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